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Compound of Interest

Compound Name: N-Ethylisopropylamine

Cat. No.: B046697

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical identifier and critical
safety information for N-Ethylisopropylamine. The data herein is compiled and presented to
meet the needs of laboratory and research professionals, ensuring safe handling and informed
use of this compound.

Chemical Identification

N-Ethylisopropylamine is a secondary amine used as an intermediate in various chemical
syntheses. Accurate identification is crucial for regulatory compliance and safety.

e Chemical Name: N-Ethylisopropylamine

e Synonyms: 1-Methyldiethylamine, N-Ethyl-2-propanamine, Ethylisopropylamine[1][2]
« CAS Number: 19961-27-4[1][3][4]

e Molecular Formula: CsH13N[2][3]

e Molecular Weight: 87.16 g/mol

e Structure:
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Quantitative Safety and Physical Properties

The following table summarizes the key quantitative safety and physical data for N-
Ethylisopropylamine, compiled from various safety data sheets.

Property Value Source(s)
Physical State Liquid [2]
Appearance Clear [2]
Boiling Point 71-73 °C (lit) [5]
Density 0.72 g/mL at 25 °C (lit.) [5][6]
Refractive Index n20/D 1.392 (lit.) [5]1[6]
Flash Point 16 °C (60.8 °F) - closed cup [5]
Acute Oral Toxicity Category 4 [2][7]
Acute Dermal Toxicity Category 4 [21[7]
Acute Inhalation Toxicity

(Vapors) Category 4 [21[7]
Skin Corrosion/Irritation Category 1B [21[7]
Serious Eye Damage/Irritation Category 1 [21[7]
Flammable Liquids Category 2 [2][7]
Oral LD50 No data available [8]

Hazard Identification and Precautionary Measures

N-Ethylisopropylamine is classified as a hazardous chemical.[7] It is a highly flammable liquid
and vapor that causes severe skin burns and eye damage.[2][7] It is also harmful if swallowed,
in contact with skin, or if inhaled.[2]

Signal Word: Danger[5][7]

Hazard Statements:
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o H225: Highly flammable liquid and vapor.[5]
e H314: Causes severe skin burns and eye damage.[5]

Precautionary Statements: Users should wash hands and any exposed skin thoroughly after
handling.[7] Personal protective equipment, including protective gloves, clothing, eye, and face
protection, is mandatory. The substance should be stored in a well-ventilated, cool place and
kept away from open flames, hot surfaces, and other sources of ignition.[7] In case of fire, use
CO2, dry chemical, or foam for extinction.[7]

Experimental Protocols for Safety Evaluation

While specific experimental data for N-Ethylisopropylamine is limited in publicly available
documents, the hazard classifications are based on standardized testing protocols established
by regulatory bodies like the OECD (Organisation for Economic Co-operation and
Development). Below are generalized methodologies for the key toxicological endpoints.

Acute Oral Toxicity (OECD Test Guideline 423: Acute Toxic Class Method)
o Objective: To determine the oral toxicity of a substance.

e Procedure: A single dose of the substance is administered orally to a group of fasted
rodents. Animals are observed for up to 14 days for signs of toxicity and mortality. The dose
at which lethality is observed determines the toxicity classification.

» Data Analysis: The LD50 (Lethal Dose, 50%) is estimated, which is the dose expected to
cause death in 50% of the treated animals.

Skin Corrosion/Irritation (OECD Test Guideline 404: Acute Dermal Irritation/Corrosion)

» Objective: To assess the potential of a substance to cause irreversible (corrosion) or
reversible (irritation) skin damage.

e Procedure: A small amount of the test substance is applied to a shaved area of the skin of a
test animal (typically a rabbit). The site is observed for erythema (redness) and edema
(swelling) at specified intervals (e.g., 1, 24, 48, and 72 hours) after patch removal.
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o Data Analysis: The severity of the skin reactions is scored and used to classify the
substance.

Serious Eye Damage/Irritation (OECD Test Guideline 405: Acute Eye Irritation/Corrosion)
o Objective: To determine the potential of a substance to cause damage to the eye.

e Procedure: A small, measured amount of the substance is instilled into the conjunctival sac
of one eye of a test animal (usually a rabbit). The other eye serves as a control. The eyes
are examined for corneal opacity, iritis, conjunctival redness, and chemosis at specific
intervals.

» Data Analysis: The scores for the observed effects are used to classify the substance's
potential for eye irritation or irreversible damage.

Visualized Workflows and Pathways

Chemical Safety Assessment Workflow

The following diagram illustrates a generalized workflow for assessing the safety of a chemical
substance like N-Ethylisopropylamine.
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Caption: A logical workflow for chemical safety assessment.
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Hypothetical Signaling Pathway Interaction

Amine compounds can potentially interact with various biological signaling pathways. The
diagram below illustrates a hypothetical interaction with a G-protein coupled receptor (GPCR)
pathway, a common target for many drugs and bioactive molecules.
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Hypothetical GPCR Pathway Interaction
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Caption: Hypothetical interaction with a GPCR signaling pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States
Phone: (601) 213-4426
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